N4-benzyl-5-iodo-6-methylpyrimidine-2,4-diamine

• Molecular Formula: C12H13IN4
• Molecular Weight: 340.16 g/mol
• IUPAC Name: 4-N-benzyl-5-iodo-6-methylpyrimidine-2,4-diamine
• InChI: InChI=1S/C12H13IN4/c1-8-10(13)11(17-12(14)16-8)15-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H3,14,15,16,17)
• InChI Key: XWDCKXIIYPRTEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)N)NCC2=CC=CC=C2)I

Description

N4-benzyl-5-iodo-6-methylpyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C12H13IN4 and its molecular weight is 340.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Iodine (3.04 g, 12.0 mmol) was added to a solution of N4-benzyl-6-methylpyrimidine-2,4-diamine (2.33 g, 10.9 mmol) in anhydrous MeOH (50 mL) at 0° C. The reaction was allowed to warm to room temperature overnight. After 12 hours, an additional 0.5 equiv of iodine was added, and the reaction warmed to 50° C. After four hours, the reaction was cooled to room temperature and concentrated in vacuo. The residue was diluted with ethyl acetate (200 mL) and washed with 10% NaHSO3 (200 mL). The aqueous phase was separated and washed once more with ethyl acetate (200 mL). The organic phases were combined, washed with brine, separated and dried over Na2SO4. The filtrate was concentrated in vacuo to afford the product N4-benzyl-5-iodo-6-methylpyrimidine-2,4-diamine (3.14 g, 85% yield).